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Compound of Interest

Compound Name: Bromoxylenol blue

Cat. No.: B1330838 Get Quote

This guide provides comprehensive safety and handling information for Bromoxylenol blue
(CAS No: 40070-59-5), intended for researchers, scientists, and professionals in drug

development. It is crucial to consult the specific Safety Data Sheet (SDS) provided by the

supplier before use, as hazard classifications may vary.

Section 1: Chemical and Physical Properties
Bromoxylenol blue is a purple crystalline powder.[1] Its key physical and chemical properties

are summarized below. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Reference

CAS Number 40070-59-5 [1][2]

EC Number 254-780-4 [1][2]

Molecular Formula C23H20Br2O5S [1]

Molecular Weight 568.27 g/mol [1]

Appearance Purple Crystalline Powder [1]

Melting Point 218 °C (decomposes) [1]

Boiling Point 605.7 °C at 760 mmHg [1]

Flash Point 320.1 °C [1]

Density 1.684 g/cm³ [1]

pKa 7.0 (at 25°C) [3]

Solubility

Slightly soluble in water and

ethanol; Soluble in ethyl

acetate and acetone.

[1][3]

Section 2: Hazard Identification and Classification
There is conflicting information regarding the hazard classification of Bromoxylenol blue.

According to one Safety Data Sheet, this substance does not meet the criteria for classification

as hazardous in accordance with Regulation (EC) No 1272/2008.[2] This SDS suggests that it

shall not be classified as acutely toxic, a skin/eye irritant, a sensitiser, mutagenic, carcinogenic,

or as a reproductive toxicant.[2]

However, another chemical data source assigns it a hazard class code of "20/21-36/37/38-

20/21/22" and an "Xn" (Harmful) mark.[1]

Recommendation: Due to these discrepancies, it is imperative to handle Bromoxylenol blue
with caution, adhering to good laboratory practices and the specific SDS from your supplier.

Assume it is potentially harmful and take appropriate protective measures.
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Section 3: Handling and Storage
Proper handling and storage procedures are critical to ensure safety in the laboratory.

7.1 Precautions for Safe Handling

General Hygiene: Keep away from food, drink, and animal feedingstuffs.[2]

Dust Control: Implement measures to control dust generation.[2]

Ventilation: Ensure adequate ventilation in the work area.

7.2 Conditions for Safe Storage

Container: Keep containers tightly closed.

Environment: Store in a dry, well-ventilated place.

Incompatible Materials: Avoid strong oxidizing agents.

Section 4: Exposure Controls and Personal
Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

8.1 Engineering Controls

Use process enclosures or local exhaust ventilation to control airborne dust levels.

8.2 Personal Protective Equipment (PPE)

Eye/Face Protection: Use safety goggles with side protection.[2]

Skin Protection: Wear suitable chemical-resistant gloves tested according to standards like

EN 374.[2]

Body Protection: Wear appropriate protective clothing to prevent skin contact.
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Respiratory Protection: If dust is generated and ventilation is inadequate, use a suitable

particulate respirator.

Section 5: First Aid Measures
In case of exposure, follow these first-aid protocols immediately.

After Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.[2]

After Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin

area with plenty of water or shower.[2]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing.[2]

After Ingestion: Rinse mouth thoroughly with water. Call a doctor if you feel unwell.[2]

Section 6: Accidental Release Measures
A systematic approach is required for cleaning up spills to ensure safety and prevent

environmental contamination.

6.1 Personal Precautions

For non-emergency personnel, focus on controlling dust.[2]

6.2 Environmental Precautions

Prevent the substance from entering drains, surface water, and ground water.[2]

6.3 Spill Cleanup Protocol The following workflow outlines the necessary steps for managing a

Bromoxylenol blue spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.carlroth.com/medias/SDB-KK27-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc1MDl8YXBwbGljYXRpb24vcGRmfGFEQmlMMmczTXk4NU1UYzFNamc0TnpjME5qZzJMMU5FUWw5TFN6STNYMGxGWDBWT0xuQmtaZ3xlMjUyMDFmNDg4YWUzNjljOTQ0YWM0YTUxZjgwNmMyMTRjOGEzZjIwZjVjZTQ0Mjk2MmZmMjY1NjdhMjJhNGIz
https://www.carlroth.com/medias/SDB-KK27-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc1MDl8YXBwbGljYXRpb24vcGRmfGFEQmlMMmczTXk4NU1UYzFNamc0TnpjME5qZzJMMU5FUWw5TFN6STNYMGxGWDBWT0xuQmtaZ3xlMjUyMDFmNDg4YWUzNjljOTQ0YWM0YTUxZjgwNmMyMTRjOGEzZjIwZjVjZTQ0Mjk2MmZmMjY1NjdhMjJhNGIz
https://www.carlroth.com/medias/SDB-KK27-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc1MDl8YXBwbGljYXRpb24vcGRmfGFEQmlMMmczTXk4NU1UYzFNamc0TnpjME5qZzJMMU5FUWw5TFN6STNYMGxGWDBWT0xuQmtaZ3xlMjUyMDFmNDg4YWUzNjljOTQ0YWM0YTUxZjgwNmMyMTRjOGEzZjIwZjVjZTQ0Mjk2MmZmMjY1NjdhMjJhNGIz
https://www.carlroth.com/medias/SDB-KK27-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc1MDl8YXBwbGljYXRpb24vcGRmfGFEQmlMMmczTXk4NU1UYzFNamc0TnpjME5qZzJMMU5FUWw5TFN6STNYMGxGWDBWT0xuQmtaZ3xlMjUyMDFmNDg4YWUzNjljOTQ0YWM0YTUxZjgwNmMyMTRjOGEzZjIwZjVjZTQ0Mjk2MmZmMjY1NjdhMjJhNGIz
https://www.carlroth.com/medias/SDB-KK27-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc1MDl8YXBwbGljYXRpb24vcGRmfGFEQmlMMmczTXk4NU1UYzFNamc0TnpjME5qZzJMMU5FUWw5TFN6STNYMGxGWDBWT0xuQmtaZ3xlMjUyMDFmNDg4YWUzNjljOTQ0YWM0YTUxZjgwNmMyMTRjOGEzZjIwZjVjZTQ0Mjk2MmZmMjY1NjdhMjJhNGIz
https://www.carlroth.com/medias/SDB-KK27-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc1MDl8YXBwbGljYXRpb24vcGRmfGFEQmlMMmczTXk4NU1UYzFNamc0TnpjME5qZzJMMU5FUWw5TFN6STNYMGxGWDBWT0xuQmtaZ3xlMjUyMDFmNDg4YWUzNjljOTQ0YWM0YTUxZjgwNmMyMTRjOGEzZjIwZjVjZTQ0Mjk2MmZmMjY1NjdhMjJhNGIz
https://www.benchchem.com/product/b1330838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Containment & Cleanup

Post-Cleanup

Spill Occurs

Assess Spill Size & Location

Evacuate Area
(If Necessary)

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Cover Drains to Prevent Entry

Clean Up Spill
(Take up mechanically, avoid dust)

Place Waste in Labeled,
Closed Container

Decontaminate Spill Area

Dispose of Waste per
Institutional & Local Regulations

Report Incident

Click to download full resolution via product page

Caption: Workflow for Bromoxylenol Blue Spill Response.
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Detailed Spill Cleanup Method:

Containment: Cover drains to prevent the material from entering waterways.[2]

Cleanup: Carefully take up the material mechanically, avoiding the generation of dust.[2]

Disposal: Place the collected material into appropriate, labeled containers for disposal

according to local and national regulations.[2]

Section 7: Firefighting Measures
7.1 Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry chemical powder, or carbon dioxide.[2]

7.2 Unsuitable Extinguishing Media

Do not use a direct water jet, as it may spread the fire.[2]

7.3 Specific Hazards

The substance is combustible.[2]

In case of fire, hazardous combustion products may be liberated, including carbon monoxide

(CO), carbon dioxide (CO₂), and sulphur oxides (SOx).[2]

7.4 Protective Equipment

In the event of a fire, wear a self-contained breathing apparatus and full protective gear.[2]

Section 8: Stability and Reactivity
Reactivity: The product in its delivered form is not capable of a dust explosion; however, the

enrichment of fine dust can create this risk.

Chemical Stability: The material is stable under normal ambient conditions.[4]

Hazardous Reactions: A violent reaction can occur with strong oxidizing agents.[4]
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Conditions to Avoid: Keep away from heat. Decomposition begins at temperatures above

approximately 273°C.[4]

Hazardous Decomposition Products: In case of combustion, hazardous products such as

carbon oxides, sulfur oxides, and hydrogen bromide gas may be produced.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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